molecular formula C9H7FN2OS B15363273 5-(3-Fluorophenoxy)-2-thiazolamine CAS No. 878376-02-4

5-(3-Fluorophenoxy)-2-thiazolamine

Cat. No.: B15363273
CAS No.: 878376-02-4
M. Wt: 210.23 g/mol
InChI Key: XKWLIVVPPVCZPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-Fluorophenoxy)-2-thiazolamine is a thiazole derivative featuring a phenoxy substituent at the 5-position of the heterocyclic ring and an amine group at the 2-position.

Properties

CAS No.

878376-02-4

Molecular Formula

C9H7FN2OS

Molecular Weight

210.23 g/mol

IUPAC Name

5-(3-fluorophenoxy)-1,3-thiazol-2-amine

InChI

InChI=1S/C9H7FN2OS/c10-6-2-1-3-7(4-6)13-8-5-12-9(11)14-8/h1-5H,(H2,11,12)

InChI Key

XKWLIVVPPVCZPT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)OC2=CN=C(S2)N

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The substituent at the 5-position of the thiazole ring significantly influences molecular properties. A comparative analysis of key analogs is provided below:

Compound Name Substituent (Position 5) Molecular Formula Molar Mass (g/mol) Key Properties/Applications Yield (Synthesis) References
5-(3-Fluorophenyl)-2-thiazolamine 3-Fluorophenyl C₉H₇FN₂S 194.23 Antimicrobial activity; moderate lipophilicity N/A
5-(3-Chlorobenzyl)-2-thiazolamine 3-Chlorobenzyl C₁₀H₉ClN₂S 224.71 Antifungal activity; higher lipophilicity 77%
5-(Trifluoromethyl)-2-thiazolamine CF₃ C₄H₃F₃N₂S 168.14 Drug intermediate; electron-deficient core 45–56%
5-(4-Chloro-2-fluorobenzyl)-2-thiazolamine 4-Cl-2-F-benzyl C₁₀H₈ClFN₂S 242.70 Structural diversity for SAR studies N/A

Key Observations :

  • Electron-Withdrawing Groups: The trifluoromethyl (CF₃) group in 5-(Trifluoromethyl)-2-thiazolamine enhances electrophilicity, facilitating nucleophilic reactions in drug synthesis . In contrast, the 3-fluorophenoxy group in the target compound may offer similar electronic effects but with improved solubility due to the oxygen atom.
  • Lipophilicity: Benzyl and chlorobenzyl substituents (e.g., 5-(3-Chlorobenzyl)-2-thiazolamine) increase lipophilicity, which correlates with enhanced membrane permeability in antifungal applications .
  • Synthetic Yields : The highest reported yield (77%) is for 5-(3-Chlorobenzyl)-2-thiazolamine, achieved via optimized multi-step synthesis . The CF₃-substituted analog requires harsh conditions (e.g., THF, 60°C) but achieves moderate yields (45–56%) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.